Cas no 21763-13-3 (1H-2-Benzopyran-3-carboxylic acid, 4-hydroxy-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 4-hydroxy-1-oxo-, methyl ester
• CAS No: 21763-13-3
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 1404002
• PubChem ID: 71358214
• Update Time: 2025-04-20

1H-2-Benzopyran-3-carboxylic acid, 4-hydroxy-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 4-hydroxy-1-oxo-, methyl ester
• methyl 4-hydroxy-1-oxoisochromene-3-carboxylate
• Methyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
• 21763-13-3
• DTXSID60782234

• Inchi： 1S/C11H8O5/c1-15-11(14)9-8(12)6-4-2-3-5-7(6)10(13)16-9/h2-5,12H,1H3
• InChI Key： YRSQOUQGGLBFQG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=C1C(=O)OC)O)=O

Computed Properties

• Exact Mass: 220.03714
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83